Cas no 403517-16-8 (5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-)
403517-16-8 structure
Product Name:5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-
CAS No:403517-16-8
MF:C8H13N3O
MW:167.208321332932
CID:325913
PubChem ID:45096331
Update Time:2025-04-19
5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-
- (4-amino-2-propan-2-ylpyrimidin-5-yl)methanol
- 5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)-(9CI)
- (4-Amino-2-isopropylpyrimidin-5-yl)methanol
- 403517-16-8
-
- Inchi: 1S/C8H13N3O/c1-5(2)8-10-3-6(4-12)7(9)11-8/h3,5,12H,4H2,1-2H3,(H2,9,10,11)
- InChI Key: UUQZSKBGWJOBSM-UHFFFAOYSA-N
- SMILES: OCC1C=NC(C(C)C)=NC=1N
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 72Ų
5-Pyrimidinemethanol,4-amino-2-(1-methylethyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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